Cas no 1261647-29-3 (Ethyl 2-methoxy-4-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-methoxy-4-(trifluoromethyl)phenylacetate
• CAS No: 1261647-29-3
• MF: C₁₂H₁₃F₃O₃
• MW: 262.225034475327
• CID: 4984603
• Update Time: 2025-10-05

Ethyl 2-methoxy-4-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methoxy-4-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H13F3O3/c1-3-18-11(16)6-8-4-5-9(12(13,14)15)7-10(8)17-2/h4-5,7H,3,6H2,1-2H3
• InChI Key： VEEQTHGZWRQEOE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)OC)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Ethyl 2-methoxy-4-(trifluoromethyl)phenylacetate

Ethyl 2-methoxy-4-(trifluoromethyl)phenylacetate (CAS No. 1261647-29-3): A Comprehensive Overview

Ethyl 2-methoxy-4-(trifluoromethyl)phenylacetate, identified by its CAS number 1261647-29-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This ester derivative exhibits a unique structural framework that combines a methoxy group and a trifluoromethyl substituent on a phenyl ring, which is further connected to an acetic acid ethyl ester moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

The molecular structure of Ethyl 2-methoxy-4-(trifluoromethyl)phenylacetate can be described as a combination of aromatic and aliphatic components. The phenyl ring, with its methoxy and trifluoromethyl groups, contributes to its aromaticity and influences its electronic properties. The methoxy group (-OCH₃) is known for its electron-donating nature, which can enhance the reactivity of the aromatic ring in electrophilic aromatic substitution reactions. On the other hand, the trifluoromethyl group (-CF₃) is renowned for its electron-withdrawing inductive effect, which can stabilize the positive charge developed during reaction mechanisms. This balance of electron-donating and withdrawing groups makes the compound highly versatile in synthetic applications.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. The structural features of Ethyl 2-methoxy-4-(trifluoromethyl)phenylacetate make it an attractive scaffold for drug discovery. The trifluoromethyl group, in particular, has been widely recognized for its ability to improve metabolic stability, lipophilicity, and binding affinity to biological targets. This has led to its incorporation into numerous drug candidates across different therapeutic areas.

One of the most compelling aspects of Ethyl 2-methoxy-4-(trifluoromethyl)phenylacetate is its potential application as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel heterocyclic compounds, which are known to exhibit a wide range of biological activities. For instance, derivatives of this compound have been explored as intermediates in the synthesis of kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases.

The pharmaceutical industry has also shown interest in this compound due to its role as a precursor in the synthesis of active pharmaceutical ingredients (APIs). The ability to modify the structure of Ethyl 2-methoxy-4-(trifluoromethyl)phenylacetate allows chemists to fine-tune its properties, making it suitable for diverse pharmacological applications. Recent studies have highlighted its utility in the development of compounds with potential antimicrobial and anti-inflammatory effects. These findings underscore the importance of this compound in advancing therapeutic strategies.

Beyond pharmaceutical applications, Ethyl 2-methoxy-4-(trifluoromethyl)phenylacetate has found utility in other areas of chemical research. Its unique structure makes it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. For example, it has been used as a substrate in investigations involving metal-catalyzed cross-coupling reactions, which are fundamental to modern organic synthesis. These studies have not only expanded our understanding of catalytic processes but also provided insights into the design of more efficient synthetic routes.

The safety and handling of Ethyl 2-methoxy-4-(trifluoromethyl)phenylacetate are also important considerations. While it is not classified as a hazardous material under standard regulatory guidelines, proper precautions should be taken when handling it in laboratory settings. This includes using appropriate personal protective equipment (PPE), such as gloves and safety goggles, and ensuring good ventilation to minimize exposure to vapors.

In conclusion, Ethyl 2-methoxy-4-(trifluoromethyl)phenylacetate (CAS No. 1261647-29-3) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, while its functional groups contribute to its reactivity and versatility. As research continues to uncover new applications for this compound, it is likely to remain an important tool in the scientific community.